2-(Thiophen-2-yl)pyrrolidine

• IUPAC Name: 2-thiophen-2-ylpyrrolidine
• InChI: InChI=1S/C8H11NS/c1-3-7(9-5-1)8-4-2-6-10-8/h2,4,6-7,9H,1,3,5H2
• InChI Key: BNUVOMNEUJWHCF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)C2=CC=CS2
• Molecular Formula: C8H11NS
• DSSTOX Substance ID: DTXSID00320932, DTXSID50902762
• Molecular Weight: 153.25 g/mol
• CAS RN: 90090-64-5

Description

2-(Thiophen-2-yl)pyrrolidine is a heterocyclic compound derived from pyrrolidine and thiophene. It is an aromatic compound with a five-member ring containing three carbon atoms and two sulfur atoms. It has applications in various fields such as chemistry, biology, and medicine. It can be synthesized in different ways and can be used in various scientific research applications.

Scientific Research Applications

Synthesis and Characterization

Researchers have extensively studied the synthesis and characterization of thiophene derivatives, such as 2-(Thiophen-2-yl)pyrrolidine, for their potential applications in illicit drug detection, showcasing the compound's relevance in forensic toxicology. For example, the identification and characterization of α-PVT, α-PBT, and their bromothienyl analogs, which are related to this compound, have been described in illicit products, highlighting the analytical methods necessary for their identification (Doi et al., 2015).

Photovoltaic Applications

The compound's application extends into photovoltaic research, where derivatives of this compound have been utilized in the design of organic dyes for dye-sensitized solar cells (DSSCs). Research indicates that modifications to the conjugated chain, incorporating thiophene units, can significantly influence solar-to-electrical energy conversion efficiencies, demonstrating the compound's utility in renewable energy technologies (Qin et al., 2007).

Electrochromic Devices

Furthermore, this compound derivatives have found applications in the development of electrochromic devices. These materials exhibit color changes under electric field application, making them suitable for smart windows, displays, and low-energy consumption screens. The synthesis of soluble conducting polymers based on thiophene and pyrrolidine derivatives and their subsequent application in electrochromic devices underscores the compound's role in advancing material sciences (Yiğitsoy et al., 2007).

Antibacterial Agents

In medicinal chemistry, thiophene-pyrrolidine derivatives have been evaluated for their antibacterial properties. The synthesis and microbiological activity studies of various derivatives reveal potential applications as antibacterial agents, highlighting the compound's importance in addressing antibiotic resistance and the development of new antimicrobial therapies (Miszke et al., 2008).

Future Directions

Pyrrolidine derivatives, including “2-(Thiophen-2-yl)pyrrolidine”, continue to be a focus of research due to their wide range of biological activities. Future research directions may include the design of new pyrrolidine compounds with different biological profiles, further exploration of their synthetic strategies, and detailed investigation of their mechanisms of action.

Mechanism of Action

Target of Action

It is known that pyrrolidine derivatives, which include 2-(thiophen-2-yl)pyrrolidine, are widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .

Mode of Action

It is known that the pyrrolidine ring, a key structural component of this compound, contributes to the stereochemistry of the molecule and increases the three-dimensional coverage due to the non-planarity of the ring . This could potentially influence the compound’s interaction with its targets.

Biochemical Pathways

Thiophene derivatives, which include this compound, have been shown to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . This suggests that this compound may interact with multiple biochemical pathways.

Result of Action

It is known that molecules with the thiophene ring system, which includes this compound, exhibit many pharmacological properties . This suggests that the compound may have a significant impact at the molecular and cellular levels.

Action Environment

It is known that the pyrrolidine ring, a key structural component of this compound, contributes to the stereochemistry of the molecule and increases the three-dimensional coverage due to the non-planarity of the ring . This could potentially influence the compound’s interaction with its targets in different environments.